Cas no 2866319-19-7 (1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride)

• Product Name: 1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride
• CAS No: 2866319-19-7
• MF: C₁₀H₁₈ClN
• MW: 187.709621906281
• CID: 6438025
• PubChem ID: 165993985
• Update Time: 2025-10-28

1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-azatricyclo[3.3.1.13,7]decane;hydrochloride
• EN300-39870414
• 1-Methyl-2-azaadamantane Hydrochloride
• 1-methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride
• SY344727
• 2866319-19-7
• 1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride

• Inchi： 1S/C10H17N.ClH/c1-10-5-7-2-8(6-10)4-9(3-7)11-10;/h7-9,11H,2-6H2,1H3;1H
• InChI Key： MVTCOKWNVGYAEN-UHFFFAOYSA-N
• SMILES： Cl.N1C2CC3CC(C2)CC1(C)C3

Computed Properties

• Exact Mass: 187.1127773g/mol
• Monoisotopic Mass: 187.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride

Research Brief on 1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride (CAS: 2866319-19-7)

1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride (CAS: 2866319-19-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tricyclic structure, is being explored for its potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride. Preliminary findings suggest that this compound exhibits high affinity for specific neurotransmitter receptors, which may underlie its potential efficacy in treating conditions such as anxiety, depression, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) has also been a key area of investigation, with promising results indicating its suitability for CNS-targeted therapies.

In vitro and in vivo studies have demonstrated that 1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride exhibits a favorable safety profile, with minimal off-target effects. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its molecular structure and interactions. These studies have provided valuable insights into the compound's binding affinity and selectivity, which are critical for optimizing its therapeutic potential.

The synthesis of 1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride has been optimized to achieve high yields and purity, as reported in recent patent filings. Scalable synthetic routes have been developed, facilitating its production for preclinical and clinical studies. Additionally, computational modeling has been utilized to predict the compound's pharmacokinetic and pharmacodynamic properties, further guiding its development.

Looking ahead, ongoing research aims to explore the full therapeutic potential of 1-Methyl-2-azatricyclo[3.3.1.1,3,7]decane hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline. Future studies will likely focus on identifying specific indications, optimizing dosing regimens, and evaluating its efficacy in animal models of disease. The compound's unique structural features and promising preliminary data position it as a compelling candidate for further investigation in the field of chemical biology and drug discovery.